methyl 3-(4-(5-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-5-carboxamido)propanoate

Specification

• Molecular Formula: C17H18ClFN4O3
• Molecular Weight: 380.8 g/mol
• IUPAC Name: methyl 3-[[4-(5-chloro-2-fluorophenyl)-1,4,6,7-tetrahydroimidazo[4,5-c]pyridine-5-carbonyl]amino]propanoate
• Standard InChI: InChI=1S/C17H18ClFN4O3/c1-26-14(24)4-6-20-17(25)23-7-5-13-15(22-9-21-13)16(23)11-8-10(18)2-3-12(11)19/h2-3,8-9,16H,4-7H2,1H3,(H,20,25)(H,21,22)
• Standard InChI Key: PETVMTYVSFDUMU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNC(=O)N1CCC2=C(C1C3=C(C=CC(=C3)Cl)F)N=CN2

Introduction

Methyl 3-(4-(5-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-5-carboxamido)propanoate is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of imidazopyridine derivatives, which are known for their potential therapeutic applications, particularly in treating neurological and psychiatric disorders.

Key Characteristics:

• Molecular Formula: C17H18ClFN4O3

• Molecular Weight: Not explicitly stated in the search results, but it can be calculated based on the molecular formula.

• Classification: Imidazopyridine derivative, a subgroup of heterocyclic compounds.

Synthesis and Purification

The synthesis of methyl 3-(4-(5-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-5-carboxamido)propanoate involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity. Techniques like chromatography are typically employed for purification at various stages.

Synthesis Steps:

• Starting Materials: Typically involve halogenated phenyl compounds and imidazopyridine precursors.

• Reaction Conditions: Careful control of temperature, solvent, and reaction time.

• Purification Methods: Chromatography techniques.

Biological Activity and Potential Applications

Compounds with similar structures to methyl 3-(4-(5-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-5-carboxamido)propanoate often exhibit anxiolytic and antidepressant effects. These effects are likely due to interactions with specific neurotransmitter receptors in the brain.

Potential Therapeutic Areas:

• Neurological Disorders: Anxiolytic and antidepressant effects.

• Psychiatric Disorders: Potential applications in treating mood disorders.

Research Findings and Future Directions

Research on this compound is primarily found in patent literature and scientific studies related to pharmaceutical compositions and methods for treating specific diseases. Future studies may focus on optimizing its structure for improved therapeutic efficacy and safety.

Research Directions:

• Structure Optimization: To enhance biological activity and reduce side effects.

• In Vivo Studies: Necessary to confirm efficacy and safety in animal models.

Comparison with Similar Compounds

Other imidazopyridine derivatives have shown significant biological activity, including anti-inflammatory and anticancer properties. These findings suggest that methyl 3-(4-(5-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-5-carboxamido)propanoate could be further explored for diverse therapeutic applications.

Comparison Table:

Compound	Molecular Formula	Potential Applications
Methyl 3-(4-(5-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-5-carboxamido)propanoate	C17H18ClFN4O3	Anxiolytic, Antidepressant
Methyl 4-({[4-(4-chloro-2-fluorophenyl)-3,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]carbonyl}amino)benzoate	C21H19ClFN3O3	Anti-inflammatory, Anti-cancer